(2'R,7R,8R,10S,13S,14S)-Methyl 10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,10,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate

Description

"(2'R,7R,8R,10S,13S,14S)-Methyl 10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,10,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate" is a chemical compound with the molecular formula C24H30O5 and a molecular weight of 398.4920 . It is also identified by the CAS number 95716-70-4 . This compound is intended for research purposes only and is not meant for human use .

Similar compounds include (2'R,7R,8R,9S,10R,13S,14S)-methyl 10,13-dimethyl-3,5'-dioxo-3,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate, which has a molecular weight of 398.504 . Another related compound is (2'R,7R,11R)-methyl 11-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate . Additionally, 11-A-Hydroxy canrenone methyl ester, with the molecular formula C24H32O6, shares a similar structural framework .

The compound is available for purchase from chemical suppliers, with sample solutions typically provided at a concentration of 10mM . For preparing stock solutions, it is recommended to select an appropriate solvent based on the product's solubility . Prepared solutions should be stored in separate packages to prevent failure from repeated freezing and thawing; storage at -80°C is recommended for use within 6 months, while storage at -20°C is recommended for use within 1 month .

• CAS No.: 95716-70-4
• Product Name: (2'R,7R,8R,10S,13S,14S)-Methyl 10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,10,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate
• Molecular Formula: C24H30O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: methyl (7R,8R,10S,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate
• Standard InChI: InChI=1S/C24H30O5/c1-22-8-4-15(25)12-14(22)13-16(21(27)28-3)20-17(22)5-9-23(2)18(20)6-10-24(23)11-7-19(26)29-24/h5,12,16,18,20H,4,6-11,13H2,1-3H3/t16-,18+,20-,22+,23+,24-/m1/s1
• Standard InChIKey: GWEKWJOSBYDYDP-DPOGTSLVSA-N
• SMILES: CC12CCC(=O)C=C1CC(C3C2=CCC4(C3CCC45CCC(=O)O5)C)C(=O)OC
• Canonical SMILES: CC12CCC(=O)C=C1CC(C3C2=CCC4(C3CCC45CCC(=O)O5)C)C(=O)OC
• Appearance: Light Yellow Solid
• Purity: > 95%
• Synonyms: Δ9,11-7β-Eplerenone
• PubChem Compound: 10272193
• Last Modified: Aug 15 2023